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Compound of Interest

Compound Name: 1-Methyl-2-pyridone

Cat. No.: B167067

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1-Methyl-2-pyridone. The following
procedural guidance outlines safe operational and disposal plans to ensure laboratory safety
and build trust in chemical handling practices.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Methyl-2-
pyridone.
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Property Value Reference
CAS Number 694-85-9 [1]
Molecular Formula CeH7NO [2]
Molecular Weight 109.13 g/mol

Appearance Tan solid or brown liquid [2]

Melting Point 30-33 °C (86-91.4 °F)

Boiling Point 250 °C (482 °F) at 740 mmHg [2][3]

Flash Point >110 °C (>230 °F) [1]

Specific Gravity 1.112 [2]

Partially miscible in water.

Soluble in most organic

Solubility ]
solvents like ether and
benzene.[2][3]

Vapor Pressure Negligible [2]

Hazard Identification and Personal Protective Equipment
(PPE)

1-Methyl-2-pyridone is considered a hazardous substance.[2] It is harmful if swallowed,
causes skin and eye irritation, and may cause respiratory irritation.[1][2][4] Therefore,
adherence to proper PPE protocols is mandatory.
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PPE Category Recommended Equipment

Chemical safety goggles or safety glasses with
Eye/Face . .

side shields.[2][5]

Nitrile rubber, polychloroprene, butyl rubber, or
Skin PVC gloves.[2][6] A lab coat or overalls and a

PVC apron should be worn.[2][6]

A NIOSH/MSHA-approved respirator is required
Respirat when vapors or dust are generated.[1][5][6] Use
espirator
P Y in a well-ventilated area, preferably under a

chemical fume hood.[1][7]

Standard Operating Procedure for Handling 1-
Methyl-2-pyridone
This section provides a detailed, step-by-step protocol for the safe handling of 1-Methyl-2-

pyridone from preparation to disposal.

Pre-Handling Preparations

» Risk Assessment: Before beginning work, conduct a thorough risk assessment for the
planned experiment.

e Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly.[7]

e PPE Inspection: Inspect all required PPE for integrity. Replace any damaged items.
Contaminated gloves should be replaced immediately.[2]

e Emergency Equipment: Confirm the location and accessibility of the nearest eyewash
station, safety shower, and fire extinguisher.[1]

» Spill Kit: Have a spill kit readily available that is appropriate for handling solid organic
compounds.

Handling and Experimental Workflow
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The following diagram illustrates the standard workflow for handling 1-Methyl-2-pyridone.

Workflow for Safe Handling of 1-Methyl-2-pyridone

Preparation Handiing Post-Experiment

Don Appropriate PPE }—»’ Work in Fume Hood }»4» Weigh/Measure Chemical }—» Decontaminate Work Area }—» Dispose of Waste }—»

Doff PPE }—»’ Wash Hands

Perform Experiment }»4»

Click to download full resolution via product page

Safe Handling Workflow Diagram

e Donning PPE: Put on all required PPE as specified in the table above.

e Chemical Handling:

o

Perform all manipulations of 1-Methyl-2-pyridone within a chemical fume hood to
minimize inhalation exposure.[7]

Avoid direct contact with skin, eyes, and clothing.[1][2]

o

When weighing the solid, do so carefully to avoid generating dust.[2]

o

[¢]

Keep containers securely sealed when not in use.[2]
o Post-Experiment Cleanup:
o Wipe down the work area with an appropriate solvent to decontaminate surfaces.

o Properly label and store all waste materials.

Spill and Emergency Procedures

o Minor Spills: For small spills, remove all ignition sources.[2] Use dry clean-up procedures to
avoid generating dust.[2] Sweep up the material and place it in a suitable, labeled container
for waste disposal.[1][2]
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o Major Spills: In the event of a large spill, evacuate the area immediately.[2] Alert emergency
responders and inform them of the location and nature of the hazard.[2]

o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][5]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of
soap and water for at least 15 minutes. Seek medical attention.[1][5]

o Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[1][5]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[1][5]

Waste Disposal Plan

All waste containing 1-Methyl-2-pyridone must be handled as hazardous waste and disposed
of in accordance with local, state, and federal regulations.[2]

e Waste Collection:
o Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed container.
o Do not mix with other waste streams.

o Collect any liquid waste, including wash water from cleaning, for proper treatment and
disposal. Do not allow it to enter drains.[2]

e Disposal:
o Arrange for disposal through a licensed hazardous waste disposal company.

o Puncture empty containers to prevent reuse before disposal.[2]
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By adhering to these guidelines, you can ensure a safe laboratory environment when working
with 1-Methyl-2-pyridone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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